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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylheptane

Cat. No.: B14569249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the interplay between molecular

structure and intermolecular forces in linear and branched alkanes. A thorough understanding

of these principles is fundamental in various scientific disciplines, including drug design and

materials science, where the physical properties of molecules govern their behavior and

efficacy.

Core Principles: Van der Waals Forces in Alkanes
Alkanes, being nonpolar molecules, exhibit only one type of intermolecular force: van der

Waals forces, specifically London dispersion forces. These transient forces arise from

temporary fluctuations in electron distribution around the molecule, creating instantaneous

dipoles that induce dipoles in neighboring molecules. The strength of these forces is primarily

influenced by two factors:

Molecular Surface Area: Larger molecules with greater surface area have more points of

contact for intermolecular interactions, leading to stronger London dispersion forces.

Polarizability: The ease with which the electron cloud of a molecule can be distorted to form

a dipole. Larger molecules with more electrons are more polarizable, resulting in stronger

dispersion forces.

The Influence of Branching on Physical Properties
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The introduction of branching in an alkane's carbon chain has a profound and often contrasting

effect on its physical properties, primarily its boiling point and melting point. These effects are a

direct consequence of the alteration of the molecule's shape and its ability to interact with its

neighbors.

Boiling Point
Linear alkanes consistently exhibit higher boiling points than their branched isomers.[1][2] This

is because the elongated, cylindrical shape of linear alkanes allows for a larger surface area of

contact between molecules.[2] This increased proximity and surface area lead to more effective

London dispersion forces, which require more thermal energy to overcome for the substance to

transition into the gaseous phase.[1][2]

Conversely, branching makes a molecule more compact and spherical.[2] This reduction in

surface area limits the points of contact between adjacent molecules, thereby weakening the

intermolecular van der Waals forces.[3] Consequently, less energy is required to separate the

molecules, resulting in a lower boiling point.[3]

Melting Point
The effect of branching on melting points is more nuanced. While linear alkanes can pack

together in an orderly fashion in a crystal lattice, highly branched alkanes can sometimes

exhibit higher melting points.[2] This is particularly true for molecules with a high degree of

symmetry, such as neopentane (2,2-dimethylpropane).[2] The compact, spherical shape of

these highly branched molecules allows them to pack more efficiently and symmetrically into a

crystal lattice, leading to stronger intermolecular forces in the solid state that require more

energy to break.[2]

However, for less symmetrical branched alkanes, the branching can disrupt the regular packing

in the crystal lattice, leading to lower melting points compared to their linear counterparts.[2]

Quantitative Data Summary
The following tables summarize the key physical properties of common linear and branched

alkanes, illustrating the principles discussed above.

Table 1: Physical Properties of Pentane Isomers (C₅H₁₂)
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Isomer Structure
Boiling Point
(°C)

Melting Point
(°C)

Heat of
Vaporization
(kJ/mol)

n-Pentane CH₃(CH₂)₃CH₃ 36.1 -129.7 26.4[4]

Isopentane (2-

Methylbutane)

CH₃CH(CH₃)CH₂

CH₃
27.7 -159.9 26.43[5]

Neopentane

(2,2-

Dimethylpropane

)

C(CH₃)₄ 9.5 -16.6 22.7 (at 282.6 K)

Table 2: Physical Properties of Hexane Isomers (C₆H₁₄)

Isomer Structure
Boiling Point
(°C)

Melting Point
(°C)

Heat of
Vaporization
(kJ/mol)

n-Hexane CH₃(CH₂)₄CH₃ 68.7 -95.3
31.56 (at 298.15

K)[6]

2-Methylpentane
CH₃CH(CH₃)

(CH₂)₂CH₃
60.3 -153.7

27.99 (at 298.15

K)

3-Methylpentane
CH₃CH₂CH(CH₃)

CH₂CH₃
63.3 -118

28.33 (at 298.15

K)

2,2-

Dimethylbutane
C(CH₃)₂CH₂CH₃ 49.7 -99.9

27.5 (at 298.15

K)

2,3-

Dimethylbutane

CH₃CH(CH₃)CH(

CH₃)CH₃
58.0 -128.4

28.1 (at 298.15

K)

Table 3: Physical Properties of Heptane Isomers (C₇H₁₆)
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Isomer Structure
Boiling Point
(°C)

Melting Point
(°C)

Heat of
Vaporization
(kJ/mol)

n-Heptane CH₃(CH₂)₅CH₃ 98.4 -90.6
36.57 (at 25 °C)

[7]

2-Methylhexane
CH₃CH(CH₃)

(CH₂)₃CH₃
90.0 -118.3 34.0

3-Methylhexane
CH₃CH₂CH(CH₃)

(CH₂)₂CH₃
92.0 -119.4 34.3

2,2-

Dimethylpentane

C(CH₃)₂(CH₂)₂C

H₃
79.2 -123.8 32.2

2,3-

Dimethylpentane

CH₃CH(CH₃)CH(

CH₃)CH₂CH₃
89.8 -135 33.3

2,4-

Dimethylpentane

CH₃CH(CH₃)CH₂

CH(CH₃)CH₃
80.5 -119.2 32.5

3,3-

Dimethylpentane

CH₃CH₂C(CH₃)₂

CH₂CH₃
86.1 -134.6 33.4

3-Ethylpentane (CH₃CH₂)₃CH 93.5 -118.6 34.5

2,2,3-

Trimethylbutane

C(CH₃)₂CH(CH₃)

₂
80.9 -25.0 32.0

Table 4: Physical Properties of Octane Isomers (C₈H₁₈)
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Isomer Structure
Boiling Point
(°C)

Melting Point
(°C)

Heat of
Vaporization
(kJ/mol)

n-Octane CH₃(CH₂)₆CH₃ 125.7 -56.8
41.49 (at 25 °C)

[8]

2-Methylheptane
CH₃CH(CH₃)

(CH₂)₄CH₃
117.6 -109.0 36.6

2,2,4-

Trimethylpentane

C(CH₃)₂CH₂CH(

CH₃)₂
99.3 -107.4 35.2

Experimental Protocols
The determination of boiling and melting points is a fundamental experimental procedure in

organic chemistry for characterizing and assessing the purity of compounds.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for small quantities of liquid.

Materials:

Thiele tube

Mineral oil

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Clamp and stand

Procedure:
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A small amount of the liquid alkane is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and immersed in the mineral oil bath of the Thiele

tube. The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[9]

Melting Point Determination (Capillary Method)
Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Solid alkane sample (for higher molecular weight alkanes that are solid at room temperature)

Procedure:

A small amount of the finely powdered solid alkane is packed into the bottom of a capillary

tube.[10]

The capillary tube is placed in the heating block of the melting point apparatus.[10]

The sample is heated at a controlled rate.

The temperature range is recorded from the point at which the first drop of liquid appears to

the temperature at which the entire sample has melted. A pure compound will have a sharp

melting point range of 1-2°C.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/ja01202a011
https://www.chemeo.com/cid/14-924-0/n-Hexane
https://www.chemeo.com/cid/14-924-0/n-Hexane
https://www.chemeo.com/cid/14-924-0/n-Hexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14569249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate the key concepts and workflows discussed in this guide.
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Stronger van der Waals Forces Weaker van der Waals ForcesEfficient Crystal Packing

Click to download full resolution via product page

Caption: Relationship between alkane structure and physical properties.

Boiling Point Determination

Melting Point Determination

Sample Preparation
(Liquid in test tube with inverted capillary) Heating in Thiele Tube Observe Bubble Stream Cool and Record Temperature

at Liquid Entry

Sample Preparation
(Solid packed in capillary tube) Heating in Apparatus Observe Melting Range Record Temperature Range
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Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14569249?utm_src=pdf-body-img
https://www.benchchem.com/product/b14569249?utm_src=pdf-custom-synthesis
https://encyclopedia.airliquide.com/heptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109660&Mask=4
https://m.youtube.com/watch?v=yopJsbMWKUA
https://pubchem.ncbi.nlm.nih.gov/compound/Pentane
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110543&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Heptane
https://pubchem.ncbi.nlm.nih.gov/compound/Octane
https://pubs.acs.org/doi/10.1021/ja01202a011
https://www.chemeo.com/cid/14-924-0/n-Hexane
https://www.benchchem.com/product/b14569249#intermolecular-forces-in-branched-vs-linear-alkanes
https://www.benchchem.com/product/b14569249#intermolecular-forces-in-branched-vs-linear-alkanes
https://www.benchchem.com/product/b14569249#intermolecular-forces-in-branched-vs-linear-alkanes
https://www.benchchem.com/product/b14569249#intermolecular-forces-in-branched-vs-linear-alkanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14569249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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